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Compound of Interest

Compound Name: SR9011 hydrochloride

Cat. No.: B1574288

Get Quote

Topic: Overcoming Poor Bioavailability & Formulation Challenges Ticket ID: SR9011-HCL-SOL-

001 Status: OPEN[1]

Introduction: The "Metabolic Probe" Paradox
User Advisory: You are likely using SR9011 HCl as a chemical probe to study REV-ERB

biology or metabolic regulation.[1] The Core Issue: While SR9011 is a potent agonist in vitro

(IC50 ~790 nM), it was not designed as an orally available drug.[1] It is a "metabolic probe"

with high lipophilicity, rapid hepatic clearance, and poor aqueous solubility.[1] The

Hydrochloride (HCl) salt form improves initial dissolution but does not solve the rapid

elimination half-life (~4 hours).[1]

Support Scope: This guide addresses the three most common failure modes reported by

researchers:

Precipitation: The compound crashes out of solution before or during injection.[1]

Lack of Efficacy: No metabolic phenotype observed despite dosing.[1]

Toxicity: Vehicle-induced weight loss masking drug effects.[1]
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Module 1: Formulation & Solubility Troubleshooting
Current Status: SR9011 HCl is hydrophobic.[1] If you simply add it to PBS, it will precipitate

immediately.[1]

The "Golden Standard" Protocol (Solutol HS 15)
This is the formulation used in the seminal Nature (2012) study by Solt et al. It is superior to

DMSO/Corn oil for intraperitoneal (i.p.) consistency.[1]

Reagents Required:

SR9011 Hydrochloride powder.[1]

Kolliphor® HS 15 (formerly Solutol HS 15).[1]

DMSO (Anhydrous, cell-culture grade).[1]

PBS (Phosphate Buffered Saline) or Saline (0.9% NaCl).[1]

Step-by-Step Formulation Procedure (10 mg/mL Target):

Weighing: Weigh the required amount of SR9011 HCl.

Primary Solubilization (The "Co-solvent" Step):

Dissolve the powder in 5% volume of DMSO.[1]

Critical: Vortex until completely clear.[1] If particles remain here, they will never dissolve

later.[1]

Surfactant Integration:

Add 15% volume of Kolliphor HS 15 (pre-warmed to 37°C to reduce viscosity).[1]

Vortex vigorously for 30 seconds. The solution should be viscous but clear.[1]

Aqueous Phase Addition (The Danger Zone):
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Slowly add 80% volume of warm (37°C) PBS/Saline while vortexing.

Do not add cold PBS.[1] Thermal shock can cause the HCl salt to dissociate and the free

base to crash out.

Formulation Decision Tree (Visualization):

Start: SR9011 HCl Powder

Step 1: Dissolve in DMSO (5% v/v)

Is solution clear?

Step 2: Add Kolliphor HS 15 (15% v/v)
(Warm to 37°C)

Yes

Sonicate 10 mins at 40°C

No

Step 3: Add Warm PBS (80% v/v)
Dropwise while vortexing

Precipitation Detected?
STOP. Do not inject.

Ready for Injection
(Use within 1 hour)

Clear Solution

Click to download full resolution via product page
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Caption: Step-by-step formulation logic to prevent SR9011 precipitation. Critical checkpoints in

Yellow/Red.

Module 2: Pharmacokinetics & Dosing Strategy
FAQ: "I dosed 100 mg/kg once a day, but I see no weight loss or gene repression."

Root Cause Analysis: SR9011 has a short half-life (

hours).[1][2] A single daily dose provides therapeutic exposure for only ~6 hours, leaving the
receptor unoccupied for the remaining 18 hours. This allows the circadian clock to "reset,"
negating your metabolic effects.

Corrective Action Plan:

Parameter Recommendation Scientific Rationale

Route i.p. Injection

Oral bioavailability is <2-5%

due to first-pass metabolism.

[1] Oral gavage is effectively a

placebo.[1]

Frequency b.i.d. (Twice Daily)

Required to maintain plasma

levels above IC50 (790 nM).[1]

Recommended: CT0 (Lights

on) and CT12 (Lights off).[1]

Dose 100 mg/kg per dose

Lower doses (e.g., 20 mg/kg)

engage the brain (SCN) but

may fail to saturate

liver/muscle REV-ERB due to

rapid clearance.[1]

Timing Circadian Time (CT)

REV-ERB protein levels

oscillate.[1] Efficacy is highest

when endogenous REV-ERB

is rising (CT6-CT12).[1]

Module 3: Experimental Validation (Did it work?)
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User Advisory: Do not rely solely on weight loss as an endpoint. Weight loss is a lagging

indicator that takes 10-14 days to manifest.[1] You must validate Target Engagement within 24

hours.

Protocol: Acute Target Engagement Verification

Dose: Inject 100 mg/kg SR9011 HCl (i.p.) at CT6 (6 hours after lights on).[1]

Harvest: Collect Liver and Skeletal Muscle tissue at CT10 (4 hours post-dose).

Readout: RT-qPCR for Nr1d1 (REV-ERBα) and Arntl (Bmal1).

Success Criteria: You should observe repression of Arntl (Bmal1) mRNA by >50%

compared to Vehicle control.[1] SR9011 mimics REV-ERB, which is a transcriptional

repressor.[1]

Mechanism of Failure Visualization:
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Click to download full resolution via product page

Caption: The "Sawtooth" Effect: Rapid clearance (Red) resets metabolic benefits if dosing

frequency is too low.[1]

Frequently Asked Questions (FAQs)
Q: Can I use DMSO and Corn Oil instead of Solutol? A: Yes, a formulation of 5-10% DMSO +

90-95% Corn Oil is a viable alternative.[1]

Pros: Less viscous, generally well-tolerated.[1]

Cons: Slower absorption from the peritoneal cavity compared to the micellar Solutol

formulation.[1]
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Protocol: Dissolve SR9011 HCl in DMSO first (must be clear), then add to corn oil and

sonicate.[1] Shake well before every injection as it is a suspension/emulsion, not a true

solution.[1]

Q: My mice are losing weight, but they look lethargic. Is this the drug? A: This is a red flag for

Vehicle Toxicity or Dosing Stress, not necessarily drug efficacy.[1]

Check: Are you injecting >10% DMSO? This causes peritonitis.[1]

Check: Are you dosing b.i.d. for >14 days? Chronic i.p. injections cause stress/adhesions.[1]

Control: You must run a "Vehicle Only" group dosed at the same frequency.[1] If the Vehicle

group loses weight, your formulation is too toxic.[1]

Q: Can I put SR9011 in the drinking water? A:No. SR9011 is not stable in water for long

periods (hydrolysis risk) and has negligible oral bioavailability. You will waste expensive

compound with zero result.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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